Cas no 1208476-77-0 (3-3-(1-Acetamidocycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic Acid)

• Product Name: 3-3-(1-Acetamidocycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic Acid
• CAS No: 1208476-77-0
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 4577695
• Update Time: 2023-11-22

3-3-(1-Acetamidocycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(1-acetamidocycloheptyl)-1,2,4-oxadiazol-5-yl]propanoic acid
• 1,2,4-Oxadiazole-5-propanoic acid, 3-[1-(acetylamino)cycloheptyl]-
• 3-3-(1-Acetamidocycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic Acid

• Inchi： 1S/C14H21N3O4/c1-10(18)16-14(8-4-2-3-5-9-14)13-15-11(21-17-13)6-7-12(19)20/h2-9H2,1H3,(H,16,18)(H,19,20)
• InChI Key： SVABWIGQKHBHMC-UHFFFAOYSA-N
• SMILES： O1C(CCC(O)=O)=NC(C2(NC(C)=O)CCCCCC2)=N1

Computed Properties

• Exact Mass: 295.153
• Monoisotopic Mass: 295.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles